Cas no 5127-64-0 ((+)-Gallocatechin gallate)

• Product name: (+)-Gallocatechin gallate
• CAS No: 5127-64-0
• MF: C₂₂H₁₈O₁₁
• MW: 458.371727466583
• CID: 891417
• PubChem ID: 5276890

(+)-Gallocatechin gallate Chemical and Physical Properties

Names and Identifiers

• (-)-GALLOCATECHIN-3-GALLATE
• (-)-(2S,3R)-gallocatechin gallate
• (-)-Gallocatechin gallate
• (+)-Gallocatechin gallate
• (+)-Gallocatechin-3-o-gallate
• (+)-Gallocatechol gallate
• (2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol 3-(3,4,5-trihydroxybenzoate)
• Benzoic acid, 3,4,5-trihydroxy-, (2R,3S)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
• CHEMBL126079
• Gallocatechin 3-O-gallate
• UNII-0C056
• GCG
• Gallocatechin-3-O-gallate
• Gallic acid, ester with gallocatechol
• FS-8798
• [(2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl] 3,4,5-trihydroxybenzoate
• UNII-0C056HB16M
• 0C056HB16M
• Gallocatechin gallate
• SCHEMBL10198783
• Q5519120
• NS00094558
• (+)-Gallocatechin 3-O-gallate
• gallocatechin-3-gallate
• 3-Galloylgallocatechin
• GALLOCATECHIN 3-GALLATE
• [(2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
• (2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,4,5-trihydroxybenzoate
• (2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl 3,4,5-trihydroxybenzoate
• 3,4,5-Trihydroxy-benzoic acid (2R,3S)-5,7-dihydroxy-2-(3,4,5-trihydroxy-phenyl)-chroman-3-yl ester
• AKOS026670211
• CHEBI:156284
• DTXSID701336201
• LMPK12020120
• Benzoic acid, 3,4,5-trihydroxy-, 3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester, (2R-trans)-
• 5127-64-0
• BDBM50135168

• Inchi： InChI=1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2/t18-,21+/m0/s1
• InChI Key： WMBWREPUVVBILR-GHTZIAJQSA-N
• SMILES： c1c(cc(c(c1O)O)O)[C@@H]2[C@H](Cc3c(cc(cc3O2)O)O)OC(=O)c4cc(c(c(c4)O)O)O

Computed Properties

• Exact Mass: 458.08491139g/mol
• Monoisotopic Mass: 458.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.9±0.1 g/cm3
• Boiling Point: 909.1±65.0 °C at 760 mmHg
• Flash Point: 320.0±27.8 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

(+)-Gallocatechin gallate Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechin gallates
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone